Cas no 2580091-03-6 (rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylate)

• Product Name: rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylate
• CAS No: 2580091-03-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5656816
• PubChem ID: 165894528
• Update Time: 2025-07-09

rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylate
• 2580091-03-6
• EN300-27729480
• rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylate

• Inchi： 1S/C9H13NO3/c1-13-9(12)6-4-5-7(11)2-3-10-8(5)6/h5-6,8,10H,2-4H2,1H3/t5-,6+,8+/m0/s1
• InChI Key： FVNWNUZUIYRFRS-SHYZEUOFSA-N
• SMILES： O=C1CCN[C@H]2[C@H](C(=O)OC)C[C@H]21

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo4.2.0octane-8-carboxylate

Rac-Methyl (1R,6R,8R)-5-Oxo-2-Azabicyclo[4.2.0]octane-8-Carboxylate: A Comprehensive Overview

Rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylate is a complex organic compound with the CAS number 2580091-03-6. This compound belongs to the class of bicyclic compounds, specifically featuring a bicyclo[4.2.0]octane framework, which is a fused bicyclic structure with unique stereochemistry and functional groups. The compound's name highlights its structural features: the rac designation indicates that it is a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral centers present in the molecule.

The bicyclo[4.2.0]octane system is a key structural element in this compound, providing a rigid and stable framework that can influence its pharmacokinetic properties and interactions with biological systems. The 5-oxo group introduces a ketone functionality, which can participate in various chemical reactions and interactions within biological environments. Additionally, the methyl ester group at the 8-position adds to the compound's solubility and bioavailability characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced catalytic techniques and stereo-selective reactions. Researchers have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its potential applications in drug development.

From a pharmacological perspective, rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylate has shown promise in preclinical studies as a potential therapeutic agent in several therapeutic areas. Its unique structure allows for interactions with specific biological targets, such as enzymes or receptors, making it a candidate for drug discovery programs targeting conditions like inflammation, neurodegenerative diseases, or metabolic disorders.

One of the most significant recent findings involves its role as a modulator of cellular signaling pathways involved in chronic inflammatory conditions. Studies have demonstrated that this compound can inhibit key inflammatory mediators without causing significant cytotoxicity to healthy cells, suggesting its potential as an anti-inflammatory agent with minimal side effects.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science due to its rigid bicyclic structure and ability to form stable supramolecular assemblies under certain conditions.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into how this compound interacts with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to map out its binding interactions with target proteins.

In summary, rac-methyl (1R,6R,8R)-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylate is a versatile compound with significant potential across multiple fields of research and application.